Cas no 477-29-2 (Colchicoside)

Colchicoside structure
Colchicoside structure
Product Name:Colchicoside
CAS No:477-29-2
MF:C27H33NO11
MW:547.551028966904
CID:332157
PubChem ID:92763
Update Time:2025-04-19

Colchicoside Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[(7S)-3-(b-D-glucopyranosyloxy)-5,6,7,9-tetrahydro-1,2,10-trimethoxy-9-oxobenzo[a]heptalen-7-yl]-
    • Colchicoside
    • Q11740975
    • NSC 32992
    • N-[(7S,12aRa)-3-(beta-D-Glucopyranosyloxy)-1,2,10-trimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide; Colchicine Imp. D (EP); Colchicoside; Colchicine Impurity D; Thiocolchicoside Impurity D
    • DTXSID301010233
    • NSC 624672
    • NSC-624672
    • NSC-32992
    • ACETAMIDE, N-(3-(.BETA.-D-GLUCOPYRANOSYLOXY)-5,6,7,9-TETRAHYDRO-1,2,10-TRIMETHOXY-9-OXOBENZO(A)HEPTALEN-7-YL)-, (S)-
    • AT23954
    • ACETAMIDE, N-((7S)-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-5,6,7,9-TETRAHYDRO-1,2,10-TRIMETHOXY-9-OXOBENZO(A)HEPTALEN-7-YL)-
    • C17963
    • HY-131300
    • UNII-DYD0I854K7
    • BRN 0072204
    • CS-0132732
    • N-[(10S)-3,4,14-trimethoxy-13-oxo-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}tricyclo[9.5.0.0(2),?]hexadeca-1(16),2(7),3,5,11,14-hexaen-10-yl]acetamide
    • EC 207-513-0
    • BS-42418
    • 3-Demethylcolchicine glucoside
    • AKOS040755056
    • N-[(7S,12aRa)-3-(beta-D-Glucopyranosyloxy)-1,2,10-trimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide (Colchicoside)
    • N-[(7S)-1,2,10-trimethoxy-9-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
    • N-((7S)-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-5,6,7,9-TETRAHYDRO-1,2,10-TRIMETHOXY-9-OXOBENZO(A)HEPTALEN-7-YL)ACETAMIDE
    • EINECS 207-513-0
    • COLCHICINE IMPURITY D [EP IMPURITY]
    • Colchicoside 100 microg/mL in Acetonitrile
    • CHEBI:81415
    • DYD0I854K7
    • 477-29-2
    • SCHEMBL13673737
    • 1329-53-9
    • UXAFRQPVHYZDED-ZZEDUEFDSA-N
    • NCI60_002885
    • N-[(7S)-1,2,10-trimethoxy-9-oxo-3-[(3R,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
    • NSC624672
    • N-[3-(Hexopyranosyloxy)-1,2,10-trimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide
    • NSC32992
    • N-[1,2,10-trimethoxy-9-oxo-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
    • N-[1,2,10-trimethoxy-9-oxo-3-[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
    • CHEMBL1994730
    • NS00004946
    • Benzo[a]heptalen-9(5H)-one,7-dihydro-2,3,10-trimethoxy-
    • CID 24721008
    • AKOS025311214
    • ALPHA-(AMINOMETHYL)-5-METHOXY-1H-INDOLE-3-ACETICACIDMETHYLESTERHYDROCHLORIDE
    • A923542
    • ACETAMIDE, N-((7S)-3-(BETA-D-GLUCOPYRANOSYLOXY)-5,6,7,9-TETRAHYDRO-1,2,10-TRIMETHOXY-9-OXOBENZO(A)HEPTALEN-7-YL)-
    • DTXCID001436642
    • Acetamide, N-(3-(beta-D-glucopyranosyloxy)-5,6,7,9-tetrahydro-1,2,10-trimethoxy-9-oxobenzo(a)heptalen-7-yl)-, (S)-
    • N-((7S)-1,2,10-trimethoxy-9-oxo-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-6,7-dihydro-5H-benzo(a)heptalen-7-yl)acetamide
    • N-((7S)-3-(BETA-D-GLUCOPYRANOSYLOXY)-5,6,7,9-TETRAHYDRO-1,2,10-TRIMETHOXY-9-OXOBENZO(A)HEPTALEN-7-YL)ACETAMIDE
    • MDL: MFCD01736974
    • Inchi: 1S/C27H33NO11/c1-12(30)28-16-7-5-13-9-19(38-27-24(34)23(33)22(32)20(11-29)39-27)25(36-3)26(37-4)21(13)14-6-8-18(35-2)17(31)10-15(14)16/h6,8-10,16,20,22-24,27,29,32-34H,5,7,11H2,1-4H3,(H,28,30)/t16-,20+,22+,23-,24+,27+/m0/s1
    • InChI Key: UXAFRQPVHYZDED-ZZEDUEFDSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=C(C2C3=CC=C(C(C=C3[C@H](CCC=2C=1)NC(C)=O)=O)OC)OC)OC

Computed Properties

  • Exact Mass: 547.20500
  • Monoisotopic Mass: 547.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 7
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.1
  • Topological Polar Surface Area: 173A^2

Experimental Properties

  • Density: 1.3430 (rough estimate)
  • Melting Point: 194-197°C
  • Boiling Point: 620.17°C (rough estimate)
  • Flash Point: 515.6°C
  • Refractive Index: 1.6400 (estimate)
  • PSA: 173.24000
  • LogP: 0.43260

Colchicoside Security Information

Colchicoside Pricemore >>

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